Cas no 255-80-1 (4H-Pyrido[1,2-a]pyrimidine)
![4H-Pyrido[1,2-a]pyrimidine structure](https://ossimg.kuujia.com/scimg/500/255-80-1x500.png)
4H-Pyrido[1,2-a]pyrimidine structure
Product Name:4H-Pyrido[1,2-a]pyrimidine
CAS No:255-80-1
MF:C8H8N2
MW:132.162521362305
CID:277014
Update Time:2024-01-27
4H-Pyrido[1,2-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyrido[1,2-a]pyrimidine
- Homopyrimidazole
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- Inchi： 1S/C8H8N2/c1-2-6-10-7-3-5-9-8(10)4-1/h1-6H,7H2
- InChI Key： VFMCUTPRJLZEEW-UHFFFAOYSA-N
- SMILES： C12C=CC=CN1CC=CN=2
Computed Properties
- Exact Mass: 132.06884
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 235.8±33.0 °C(Predicted)
- PSA: 15.6
- pka: 7.63±0.20(Predicted)
4H-Pyrido[1,2-a]pyrimidine Related Literature
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1. S-Nanoparticle/SDS: an efficient and recyclable catalytic system for synthesis of substituted 4H-pyrido[1,2-a]pyrimidines in aqueous admicellar mediumHozeyfa Sagir,Pragati Rai,Shamshun Neha,Prashant Kumar Singh,Shailendra Tiwari,I. R. Siddiqui RSC Adv. 2016 6 73924
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Mohamed M. Hammouda,Marwa M. Rashed,Khaled M. Elattar,Amany M. A. Osman RSC Adv. 2023 13 11600
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3. Nitrogen bridgehead compounds. Part 30. Vilsmeier–Haack formylation of 6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-oneságnes Horváth,István Hermecz,Lelle Vasvári-Debreczy,Kálmán Simon,Marianne Pongor-Csákvári,Zoltán Mészáros,Gábor Tóth J. Chem. Soc. Perkin Trans. 1 1983 369
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4. Nitrogen bridgehead compounds. Part 29. Tautomerism and Z–E isomerism of ethyl 9-aminomethylene-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylates and their homologuesGábor Tóth,áron Sz?ll?sy,Benjamin Podányi,István Hermecz,ágnes Horváth,Zoltán Mészáros,István Bitter J. Chem. Soc. Perkin Trans. 2 1983 1409
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5. Allenes. Part 47. Pyrido[1,2-a]pyrimidines and their hydrolysis products from allenic and acetylenic nitrilesStephen R. Landor,Phyllis D. Landor,Andrew Johnson,Z. Tanee Fomum,J. Tanyi Mbafor,A. Ephraim Nkengfack J. Chem. Soc. Perkin Trans. 1 1988 975
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